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Compound of Interest

2,2"-Bipyridine-3,3'-dicarboxylic
Compound Name: d
aci

Cat. No.: B1209140

Essential Safety and Handling Guide for 2,2'-
Bipyridine-3,3'-dicarboxylic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2,2'-Bipyridine-3,3'-dicarboxylic acid. Adherence
to these procedures is vital for ensuring personal safety and proper disposal.

Chemical Identifier:
e CAS Number: 4433-01-6
e Molecular Formula: C12HsN204

Hazard Summary: 2,2'-Bipyridine-3,3'-dicarboxylic acid is classified as a hazardous
substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1]
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Hazard Classification GHS Code Signal Word
Skin Irritation H315 Warning
Eye Irritation H319 Warning

Specific target organ toxicity —
single exposure (Respiratory H335 Warning

tract irritation)

Personal Protective Equipment (PPE)

A risk assessment is crucial for determining the specific PPE required. However, the following
table summarizes the recommended PPE for handling 2,2'-Bipyridine-3,3'-dicarboxylic acid.

Protection Type Recommended Equipment  Standard

Safety glasses with side- EN166 (EU) or OSHA 29 CFR

Eye Protection ) )
shields or chemical goggles.[2] 1910.133.

Protective gloves (e.g., nitrile
Hand Protection rubber). Gloves must be EN 374.

inspected before use.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 or P2)
Respiratory Protection should be used if a risk NIOSH/MSHA or EN 149.
assessment indicates it is
necessary, especially when

dusts are generated.

Body Protection Laboratory coat. N/A

Operational and Disposal Plans

Handling and Storage:
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» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of dust.[2][3] Ensure that eyewash stations and safety showers are
readily accessible.[4]

o Handling Procedures: Avoid contact with skin and eyes.[2] Do not breathe dust.[2][4] Wash
hands thoroughly after handling.[2]

o Storage: Store in a cool, dry, and well-ventilated place.[2][3] Keep the container tightly
closed.[2][3]

Spill Management:

e Evacuate the area.

o Wear appropriate PPE as outlined above.
e Avoid generating dust.[2]

o Carefully sweep or vacuum up the spilled solid and place it into a suitable, labeled container
for disposal.[2][5]

o Clean the spill area thoroughly.
Disposal:

o Dispose of 2,2'-Bipyridine-3,3'-dicarboxylic acid and its containers in accordance with
local, regional, and national hazardous waste regulations. Do not mix with other waste.

Experimental Protocols

Safe Handling Workflow:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://downloads.ossila.com/msds/2-2-bipyridine-5-5-dicarboxylic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22594&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22594&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://downloads.ossila.com/msds/2-2-bipyridine-5-5-dicarboxylic-acid.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://downloads.ossila.com/msds/2-2-bipyridine-5-5-dicarboxylic-acid.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR301064_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA3056909&productDescription=2+2+-BIPYRIDINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1209140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?qle

Check Availability & Pricing

Preparation

( Conduct Risk Assessment )
( Select & Inspect PPE )

Handhng

Work in a Ventilated Area
(e.g., Fume Hood)

( )
:
( )

Handle with Care
(Avoid Dust Generation)

Post-H andhng

l

Decontaminate Work Area

Store Properly
(Cool, Dry, Tightly Sealed)

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Safe handling workflow for 2,2'-Bipyridine-3,3'-dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1209140#personal-protective-equipment-for-
handling-2-2-bipyridine-3-3-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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